1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride

• CAS No.: 2648961-88-8
• Molecular Formula: C8H15Cl2N3O
• Molecular Weight: 240.1

Description

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride is a chemical compound with the molecular formula C8H14Cl2N3O It is known for its unique structure, which includes a pyrazine ring substituted with a propan-2-yloxy group and a methanamine group

Preparation Methods

The synthesis of 1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride typically involves multiple steps, starting from commercially available starting materials. The synthetic route may include the following steps:

Formation of the pyrazine ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the propan-2-yloxy group: This step involves the substitution of a hydrogen atom on the pyrazine ring with a propan-2-yloxy group, often using an alkylation reaction.

Attachment of the methanamine group:

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques.

Chemical Reactions Analysis

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its chemical properties.

Substitution: The compound can undergo substitution reactions, where one or more atoms or groups are replaced by other atoms or groups. Common reagents for these reactions include halogens, acids, and bases.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield different products.

Scientific Research Applications

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a pharmacological agent.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride can be compared with other similar compounds, such as:

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine: This compound lacks the dihydrochloride component, which may affect its solubility and reactivity.

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanol: This compound has a hydroxyl group instead of a methanamine group, leading to different chemical and biological properties.

1-[5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride: This compound has a single hydrochloride component, which may influence its stability and solubility compared to the dihydrochloride form.